Cas no 1060327-95-8 (N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}adamantane-1-carboxamide)

• Product Name: N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}adamantane-1-carboxamide
• CAS No: 1060327-95-8
• MF: C₂₃H₃₀N₂O₃
• MW: 382.495906352997
• CID: 5385963
• Update Time: 2025-10-28

N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]adamantane-1-carboxamide
• N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}adamantane-1-carboxamide

• InChI Key： DGNOMYWKOHMSPW-UHFFFAOYSA-N
• SMILES： C12(C(NC3=CC=C(CC(N4CCOCC4)=O)C=C3)=O)CC3CC(CC(C3)C1)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}adamantane-1-carboxamide

N-{4-[2-(Morpholin-4-yl)-2-Oxoethyl]phenyl}Adamantane-1-Carboxamide: A Comprehensive Overview

N-{4-[2-(Morpholin-4-yl)-2-Oxoethyl]phenyl}Adamantane-1-Carboxamide (CAS No. 1060327-95-8) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of adamantane, a diamondoid structure known for its exceptional stability and unique physical properties. The integration of the morpholine moiety further enhances its functional versatility, making it a valuable molecule for both academic research and industrial applications.

The structure of N-{4-[2-(Morpholin-4-yl)-2-Oxoethyl]phenyl}Adamantane-1-Carboxamide is characterized by a rigid adamantane core connected to a phenyl group via an amide linkage. The phenyl group is substituted with a 2-(morpholin-4-yl)-2-oxoethyl side chain, which introduces additional functional groups that can participate in various chemical interactions. This unique architecture allows the compound to exhibit a range of interesting properties, including high thermal stability, excellent solubility in organic solvents, and the ability to form hydrogen bonds due to the presence of the morpholine ring.

Recent studies have highlighted the potential of this compound in drug delivery systems. The adamantane moiety provides a hydrophobic core that can encapsulate bioactive molecules, while the morpholine group acts as a hydrogen bond donor or acceptor, facilitating interactions with biological targets. For instance, researchers have explored its use as a carrier for anti-cancer drugs, where its ability to enhance drug solubility and bioavailability has shown promising results. Furthermore, the compound's biocompatibility has been validated in preclinical studies, suggesting its suitability for therapeutic applications.

In addition to its pharmacological potential, N-{4-[2-(Morpholin-4-yl)-2-Oxoethyl]phenyl}Adamantane-1-Carboxamide has also been investigated for its role in materials science. Its rigid structure and high melting point make it an ideal candidate for use in high-performance polymers and advanced composites. Recent advancements in 3D printing technology have leveraged this compound's thermal stability to create intricate polymer structures with enhanced mechanical properties.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the adamantane carboxylic acid derivative and subsequent coupling with the morpholine-containing phenyl group using amide bond formation reagents. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications.

From an environmental perspective, N-{4-[2-(Morpholin-4-yl)-2-Oxoethyl]phenyl}Adamantane-1-Carboxamide demonstrates low toxicity and minimal environmental impact. Its degradation products are non-hazardous, making it a sustainable choice for industrial use. This aligns with current global trends toward green chemistry and eco-friendly chemical processes.

In conclusion, N-{4-[2-(Morpholin-4-yl)-2-Oxoethyl]phenyl}Adamantane-1-Carboxamide (CAS No. 1060327-95-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key molecule in advancing both medical therapies and advanced materials development.